5-(Methoxycarbonyl)furan-2-carboxylic acid
Overview
Description
5-(Methoxycarbonyl)furan-2-carboxylic acid, also known as 5-MFCA, is an organic compound with a molecular formula of C7H7O5. It is a white, crystalline solid with a melting point of 166-168°C. 5-MFCA is used in a variety of scientific research applications, including synthesis, spectroscopy, and analytical chemistry. It is also used in laboratory experiments to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
Furan Derivatives from Endophytic Fungi
Research by Chen et al. (2017) has identified new furan derivatives from the mangrove-derived endophytic fungus Coriolopsis sp. J5. These compounds, including variants of furan-2-carboxylic acid, have potential in the study of natural product chemistry and could be significant in understanding the chemical diversity and biosynthetic capabilities of endophytic fungi (Chen et al., 2017).
Biomass-Derived Chemical Production
Dutta et al. (2015) demonstrated the production of acid chloride derivatives of 5-(chloromethyl)furan-2-carboxylic acid from biomass-derived precursors. This process is important for the sustainable production of biofuels and polymers, highlighting the role of furan derivatives in green chemistry and renewable resources (Dutta, Wu, & Mascal, 2015).
Biocatalysis in Chemical Synthesis
Wen et al. (2020) explored the use of Comamonas testosteroni cells for the biocatalytic synthesis of various furan carboxylic acids, including derivatives of 5-methoxymethyl-2-furancarboxylic acid. This research is significant in demonstrating the efficiency of biocatalysis in producing valuable chemical compounds from bio-based furans (Wen, Zhang, Zong, & Li, 2020).
Applications in Polymer and Material Science
Chernyshev et al. (2017) reviewed the use of HMF and its derivatives, including furan carboxylic acids, in the synthesis of polymers and other functional materials. This research underscores the potential of furan derivatives in replacing non-renewable hydrocarbon sources in various industries (Chernyshev, Kravchenko, & Ananikov, 2017).
Advancements in Biocatalytic Production
Zhang et al. (2020) reported on the biocatalytic production of furan carboxylic acids using engineered E. coli cells. Their work demonstrates the high productivity and substrate tolerance of these biocatalysts, which is crucial for the efficient industrial production of these compounds (Zhang, Wang, Li, Guo, Zong, & Li, 2020).
Mechanism of Action
Target of Action
It’s known that mcfc is a product obtained from the feedstock comprised of methyl 5-methylfuran-2-carboxylate (mmfc) .
Mode of Action
It’s synthesized through a retrofit process from feedstocks comprised of furoates . When a feedstock comprised of MMFC is used, MCFC is obtained in high yield .
Biochemical Pathways
It’s known that mcfc is synthesized from mmfc
Result of Action
It’s known that mcfc is obtained in high yield from mmfc . The exact molecular and cellular effects of this transformation require further investigation.
properties
IUPAC Name |
5-methoxycarbonylfuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O5/c1-11-7(10)5-3-2-4(12-5)6(8)9/h2-3H,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AETGYSUEDWYSME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(O1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20465713 |
Source
|
| Record name | 5-(Methoxycarbonyl)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20465713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6750-85-2 |
Source
|
| Record name | 5-(Methoxycarbonyl)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20465713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(methoxycarbonyl)furan-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
